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Compound of Interest

Compound Name: 4-Acetylbenzoic Acid

Cat. No.: B104994

An In-depth Technical Guide to the Safety and Handling of 4-Acetylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Acetylbenzoic acid
(CAS No. 586-89-0), a versatile intermediate in the synthesis of pharmaceuticals and fine
chemicals. Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties

4-Acetylbenzoic acid is a white to light yellow crystalline powder.[1] Key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value
CAS Number 586-89-0[1]
Molecular Formula CoHsOs([1]

Molecular Weight 164.16 g/mol [1]

Appearance White to light yellow crystalline powder[1]

Melting Point 208-210 °C

Boiling Point 339.9 £ 25.0 °C at 760 mmHg

Density 1.2 +0.1 g/cm3

Solubility Solublelin DMSO and methanol. Sparingly
soluble in water.

pKa 3.70 at 25°C

Hazard Identification and Safety Precautions

4-Acetylbenzoic acid is classified as an irritant. It can cause irritation to the eyes, skin, and

respiratory system.

GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 4-Acetylbenzoic acid:

PPE Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and closed-toe shoes.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved N95 respirator is

recommended.

Handling and Storage

Handling:

Avoid contact with skin and eyes.

Do not breathe dust.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.
Storage:

» Store in a cool, dry, and well-ventilated place.
+ Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Get

medical attention.

Wash off immediately with soap and plenty of
) water while removing all contaminated clothes
Skin Contact . C
and shoes. Get medical attention if irritation

develops or persists.

Remove to fresh air. If not breathing, give

Inhalation o o ) )
artificial respiration. Get medical attention.
Clean mouth with water and drink plenty of

Ingestion water afterwards. Do not induce vomiting. Get

medical attention.

Accidental Release and Firefighting Measures

Accidental Release:

In the event of a spill, follow these steps:

o Evacuate personnel from the area.

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.

o For small spills, sweep up the solid material and place it into a suitable container for
disposal. Avoid generating dust.

» For large spills, dike the area to prevent spreading.
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e Clean the spill area with soap and water.
Firefighting:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing
media.

o Firefighters should wear self-contained breathing apparatus and full protective gear.
e Hazardous combustion products include carbon monoxide and carbon dioxide.

Disposal Considerations

Dispose of 4-Acetylbenzoic acid and any contaminated materials in accordance with local,
regional, and national regulations. Do not dispose of it in regular trash or down the drain.

Experimental Protocol: Synthesis of 4-
Acetylbenzoic Acid

The following is a representative experimental protocol for the synthesis of 4-Acetylbenzoic
acid via the oxidation of 4'-methylacetophenone.

Materials:

4'-Methylacetophenone

Potassium permanganate

Anhydrous zinc chloride

Water

Anhydrous acetic acid

Procedure:

e Add 4'-methylacetophenone, water, and anhydrous zinc chloride to a reaction vessel.
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e Stir the mixture and slowly heat to 35-45 °C.

» Divide the potassium permanganate into five equal portions. Add one portion every 15-20
minutes, maintaining the reaction temperature between 48-55 °C.

 After the addition is complete, maintain the reaction temperature at 40-45 °C for 1.5 hours.
e Cool the reaction mixture to 17-22 °C.

o Centrifuge the mixture to collect the crude product and then dry it.

 To purify, mix the crude product with anhydrous acetic acid and reflux for 0.5-1.5 hours.

o Perform hot filtration and then centrifuge and dry the purified 4-acetylbenzoic acid.

Visualizations

Experimental Workflow: Synthesis of 4-Acetylbenzoic
Acid
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Step 1: Oxidation

Combine 4'-Methylacetophenone,
Water, and Anhydrous ZnClz

;

Heat to 35-45 °C

;

Add KMnOa in portions
(Maintain 48-55 °C)

4

Maintain at 40-45 °C for 1.5h

4

Cool to 17-22 °C

;

Centrifuge and Dry

I
ICrude Product

I
Step 2: varification

Mix crude product with
Anhydrous Acetic Acid

;

Reflux for 0.5-1.5h

;

Hot Filtration

;

Centrifuge and Dry

Pure 4-Acetylbenzoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Acetylbenzoic acid.
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Logical Workflow: Chemical Spill Response

Immediate Actions

Alert others in the area

Y

Evacuate immediate area

A4

Assess the spill
(Identify chemical, quantity)

\
\
Minor Spill % Major Spill

(Safe to handle) “(Seek assistance)
\

\
Spill Containment & Zleanup \

Contact Emergency Personnel

Don appropriate PPE

l

Contain the spill
(Use absorbent materials)

A

Neutralize if necessary

Y

Carefully collect residue

A

Decontaminate the area

Final Steps
\ 4

Package waste for disposal

A

Label waste container clearly

Y

Dispose of waste according to
institutional guidelines

A

Report the incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b104994?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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